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Compound of Interest

Compound Name: Trichloroacetyl Chloride-13C2

Cat. No.: B121693

An In-depth Technical Guide to the Physical Properties of Trichloroacetyl Chloride-13C2

Introduction

Trichloroacetyl Chloride-13C2 is a stable isotope-labeled derivative of trichloroacetyl chloride,
where both carbon atoms are replaced with the 13C isotope. This isotopic labeling makes it a
valuable tool in various research applications, particularly in mass spectrometry and NMR
spectroscopy, for use as an internal standard or as a tracer to elucidate biochemical pathways
and reaction mechanisms.[1] This guide provides a comprehensive overview of the physical
properties of Trichloroacetyl Chloride-13C2, along with relevant experimental protocols for its
synthesis.

Physical and Chemical Properties

The physical properties of Trichloroacetyl Chloride-13C2 are primarily derived from its
unlabeled counterpart, with the main difference being its molecular weight due to the presence
of two 13C isotopes.
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Property Value Reference
CAS Number 165399-57-5 [1][2]
Molecular Formula 13C2ClaO [1]
Molecular Weight 183.82 g/mol [1]
Appearance Colorless to pale yellow liquid [1]

Odor Pungent, strong [1][3]
Density 1.629 g/mL [1]

Boiling Point 114-116 °C [1][4]
Melting Point -57 °C (for unlabeled) [41[5]

Refractive Index

n20/D 1.470 (for unlabeled)

[4]115]

Solubility

Soluble in ether and alcohol;

reacts violently with water.

[3](5]

Experimental Protocols
Synthesis of Trichloroacetyl Chloride

While specific synthesis protocols for the 13C labeled compound are proprietary, the general

methods for producing trichloroacetyl chloride are well-established. A common industrial

method involves the chlorination of acetyl chloride or its chlorinated derivatives. The following is

a generalized protocol based on described synthesis routes.

Materials:

Dichloroacetyl chloride (or other suitable chlorinated acetyl chloride)

Gaseous chlorine

Activated charcoal (catalyst)

Nitrogen or dry air
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e Reaction flask equipped with a stirrer, gas inlet, and reflux condenser

Procedure:

A reaction flask is charged with dried activated charcoal.

o Dichloroacetyl chloride is carefully added to the flask.

e The mixture is heated to approximately 110°C with constant stirring.

e Gaseous chlorine is bubbled through the reaction mixture over several hours.
e The progress of the chlorination is monitored by gas chromatography.

o Upon completion of the reaction, the mixture is cooled, and any excess chlorine is removed
by purging with dry air or nitrogen.

e The activated charcoal catalyst is removed by filtration to yield crude trichloroacetyl chloride.
e The crude product can be further purified by distillation.

This process can be adapted for the synthesis of Trichloroacetyl Chloride-13C2 by starting
with the appropriately labeled acetyl chloride derivative.

Visualizations
Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of trichloroacetyl
chloride.
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Caption: Generalized workflow for the synthesis of trichloroacetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Trichloroacetyl Chloride-13C2 | 165399-57-5 | Benchchem [benchchem.com]

2. Trichloroacetyl Chloride-13C2 | C2CI40 | CID 10058193 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Trichloroacetyl chloride | C2Cl40 | CID 6420 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Trichloroacetyl chloride 99 76-02-8 [sigmaaldrich.com]

5. Trichloroacetyl chloride CAS#: 76-02-8 [m.chemicalbook.com]

To cite this document: BenchChem. [Physical properties of Trichloroacetyl Chloride-13C2.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121693#physical-properties-of-trichloroacetyl-
chloride-13c2]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b121693?utm_src=pdf-body-img
https://www.benchchem.com/product/b121693?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b121693
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloroacetyl-Chloride-13C2
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloroacetyl-Chloride-13C2
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloroacetyl-chloride
https://www.sigmaaldrich.com/LT/en/product/aldrich/151599
https://m.chemicalbook.com/ProductChemicalPropertiesCB6854254_EN.htm
https://www.benchchem.com/product/b121693#physical-properties-of-trichloroacetyl-chloride-13c2
https://www.benchchem.com/product/b121693#physical-properties-of-trichloroacetyl-chloride-13c2
https://www.benchchem.com/product/b121693#physical-properties-of-trichloroacetyl-chloride-13c2
https://www.benchchem.com/product/b121693#physical-properties-of-trichloroacetyl-chloride-13c2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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